Cas no 108321-41-1 (L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(4-fluorophenyl)methyl]- (9CI))

• Product Name: L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(4-fluorophenyl)methyl]- (9CI)
• CAS No: 108321-41-1
• MF: C₂₈H₃₇FN₄O₄S
• MW: 544.68118929863
• CID: 127930
• PubChem ID: 3458980
• Update Time: 2025-04-18

L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(4-fluorophenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(4-fluorophenyl)methyl]- (9CI)
• N-[1-[(4-fluorophenyl)methylamino]-1-oxo-3-phenylpropan-2-yl]-2-[(2-formamido-4-methylsulfanylbutanoyl)amino]-4-methylpentanamide
• N-FORMYL-MET-LEU-PHE P-FLUOROBENZYLAMIDE
• 108321-41-1
• N-Formyl-Met-Leu-Phe-p-fluorobenzylamide
• FT-0756435
• DTXSID30392682
• ABCCPEXHAJFNOT-UHFFFAOYSA-N

• Inchi： 1S/C28H37FN4O4S/c1-19(2)15-24(32-27(36)23(31-18-34)13-14-38-3)28(37)33-25(16-20-7-5-4-6-8-20)26(35)30-17-21-9-11-22(29)12-10-21/h4-12,18-19,23-25H,13-17H2,1-3H3,(H,30,35)(H,31,34)(H,32,36)(H,33,37)
• InChI Key： ABCCPEXHAJFNOT-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(C(NC(C(NCC1C=CC(=CC=1)F)=O)CC1C=CC=CC=1)=O)CC(C)C)=O)NC=O

Computed Properties

• Exact Mass: 437.19863
• Monoisotopic Mass: 544.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 15
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 142A^2

Experimental Properties

• PSA: 124.6
• LogP: 5.92920

L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(4-fluorophenyl)methyl]- (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C